Cas no 77053-97-5 (1,3-Cyclohexanedione,2-[3-(1,3-benzodioxol-5-yl)-1-oxopropyl]-5-phenyl-)

• Product Name: 1,3-Cyclohexanedione,2-[3-(1,3-benzodioxol-5-yl)-1-oxopropyl]-5-phenyl-
• CAS No: 77053-97-5
• MF: C₂₂H₂₀O₅
• MW: 364.391206741333
• CID: 569869
• PubChem ID: 3059714
• Update Time: 2025-04-19

1,3-Cyclohexanedione,2-[3-(1,3-benzodioxol-5-yl)-1-oxopropyl]-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,2-[3-(1,3-benzodioxol-5-yl)-1-oxopropyl]-5-phenyl-
• 1,3-Cyclohexanedione, 2-(3-(1,3-benzodioxol-5-yl)-1-oxopropyl)-5-pheny l-
• 2-[3-(1,3-benzodioxol-5-yl)propanoyl]-5-phenylcyclohexane-1,3-dione
• OLUMRJVVZCNCBF-UHFFFAOYSA-N
• SCHEMBL11163666
• DTXSID00227851
• 77053-97-5
• 2-(3-(1,3-Benzodioxol-5-yl)-1-oxopropyl)-5-phenyl-1,3-cyclohexanedione
• 1,3-Cyclohexanedione, 2-(3-(1,3-benzodioxol-5-yl)-1-oxopropyl)-5-phenyl-
• 5-phenyl-2-[3-(3,4-methylenedioxyphenyl)-propionyl]-cyclohexane-1,3-dione

• Inchi： 1S/C22H20O5/c23-17(8-6-14-7-9-20-21(10-14)27-13-26-20)22-18(24)11-16(12-19(22)25)15-4-2-1-3-5-15/h1-5,7,9-10,16,22H,6,8,11-13H2
• InChI Key： OLUMRJVVZCNCBF-UHFFFAOYSA-N
• SMILES： O=C1C(C(CCC2=CC=C3C(=C2)OCO3)=O)C(CC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 364.131
• Monoisotopic Mass: 364.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 569.9°C at 760 mmHg
• Flash Point: 250.3°C
• Refractive Index: 1.599